molecular formula C7H7BrINO2S B15270394 4-Bromo-3-iodo-N-methylbenzene-1-sulfonamide

4-Bromo-3-iodo-N-methylbenzene-1-sulfonamide

Cat. No.: B15270394
M. Wt: 376.01 g/mol
InChI Key: RCQKVPNBWBYAAR-UHFFFAOYSA-N
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Description

4-Bromo-3-iodo-N-methylbenzene-1-sulfonamide is a halogenated aromatic sulfonamide characterized by a benzene ring substituted with bromine (Br) at position 4, iodine (I) at position 3, and an N-methyl sulfonamide group at position 1. The presence of halogens (Br and I) and the methyl group on the sulfonamide nitrogen introduces steric bulk and electronic effects that influence reactivity, solubility, and biological interactions.

Properties

Molecular Formula

C7H7BrINO2S

Molecular Weight

376.01 g/mol

IUPAC Name

4-bromo-3-iodo-N-methylbenzenesulfonamide

InChI

InChI=1S/C7H7BrINO2S/c1-10-13(11,12)5-2-3-6(8)7(9)4-5/h2-4,10H,1H3

InChI Key

RCQKVPNBWBYAAR-UHFFFAOYSA-N

Canonical SMILES

CNS(=O)(=O)C1=CC(=C(C=C1)Br)I

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-iodo-N-methylbenzene-1-sulfonamide typically involves multi-step organic reactions. One common method starts with the bromination of 3-iodotoluene, followed by sulfonation and subsequent methylation of the amine group. The reaction conditions often require the use of strong acids or bases, and the reactions are typically carried out under controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 4-Bromo-3-iodo-N-methylbenzene-1-sulfonamide.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-iodo-N-methylbenzene-1-sulfonamide undergoes various chemical reactions, including:

    Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

    Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

    Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.

Common Reagents and Conditions

    Nucleophiles: Sodium azide, potassium cyanide

    Electrophiles: Alkyl halides, acyl chlorides

    Oxidizing Agents: Potassium permanganate, hydrogen peroxide

    Reducing Agents: Sodium borohydride, lithium aluminum hydride

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzene derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

4-Bromo-3-iodo-N-methylbenzene-1-sulfonamide has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis to create more complex molecules.

    Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein functions.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Bromo-3-iodo-N-methylbenzene-1-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with biological molecules, while the bromine and iodine atoms can participate in halogen bonding. These interactions can modulate the activity of enzymes and proteins, leading to various biological effects.

Comparison with Similar Compounds

4-Bromo-N-methyl-benzenesulfonamide (CAS 703-12-8)

  • Structure : Lacks the 3-iodo substituent and has a simpler substitution pattern (Br at position 4, methyl group on sulfonamide).
  • Electronic Properties: Iodine’s polarizability and larger atomic radius in the target compound may facilitate halogen bonding, a critical interaction in protein-ligand recognition, which is absent here .
  • Molecular Weight : 248.12 g/mol (vs. 391.02 g/mol for the target compound), indicating significantly lower bulk.

3-Amino-N-(3-bromo-4-methoxyphenyl)-4-chlorobenzene-1-sulfonamide (CAS 721908-30-1)

  • Structure : Features Br at position 3, Cl at position 4, and a methoxy group on the adjacent phenyl ring.
  • Key Differences: Halogen Diversity: Chlorine’s higher electronegativity but smaller size compared to iodine may alter electronic interactions and metabolic stability. Amino Group: The amino substituent increases solubility via hydrogen bonding but reduces lipophilicity compared to the target compound’s methyl group .
  • Molecular Weight : 391.67 g/mol, comparable to the target compound.

4-Bromo-N-(2H-indazol-6-yl)-3-methoxybenzene-1-sulfonamide (CAS 2193067-63-7)

  • Structure : Contains a methoxy group at position 3 and an indazole ring at the sulfonamide nitrogen.
  • Methoxy vs. Iodo: Methoxy groups improve solubility but lack the halogen-bonding capability of iodine .
  • Molecular Weight : 374.23 g/mol.

4-Bromo-N-[[4-ethyl-5-[(2-phenoxyethyl)thio]-4H-1,2,4-triazol-3-yl]methyl]benzenesulfonamide (CAS 338794-54-0)

  • Structure: Incorporates a triazole ring and phenoxyethylthio group, introducing sulfur atoms and extended alkyl chains.

3-Amino-N-(4-bromophenyl)-4-methylbenzene-1-sulfonamide

  • Structure : Substituted with Br at position 4 on the phenyl ring and a methyl group at position 4 on the benzene ring.
  • Key Differences: Amino Group: Enhances aqueous solubility but reduces stability under acidic conditions compared to the target compound’s N-methyl group. Simplified Halogenation: The single Br substituent limits steric and electronic complexity .

Physicochemical Properties

Compound Molecular Weight (g/mol) Key Substituents Halogen Bonding Potential
4-Bromo-3-iodo-N-methylbenzene-1-sulfonamide 391.02 Br, I, N-methyl High (due to I)
4-Bromo-N-methyl-benzenesulfonamide 248.12 Br, N-methyl Low
3-Amino-N-(3-bromo-4-methoxyphenyl)-4-chloro... 391.67 Br, Cl, methoxy, NH2 Moderate (Cl)
4-Bromo-N-(2H-indazol-6-yl)-3-methoxy... 374.23 Br, methoxy, indazole Low

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